Cas no 1697815-67-0 (4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine)

• Product Name: 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine
• CAS No: 1697815-67-0
• MF: C₈H₁₂BrN₃O
• MW: 246.104380607605
• CID: 5703683
• PubChem ID: 107134653
• Update Time: 2025-05-25

4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine
• EN300-1107241
• 1697815-67-0
• 1H-Pyrazol-3-amine, 4-bromo-1-(tetrahydro-2H-pyran-3-yl)-

• Inchi： 1S/C8H12BrN3O/c9-7-4-12(11-8(7)10)6-2-1-3-13-5-6/h4,6H,1-3,5H2,(H2,10,11)
• InChI Key： YLJIAECSUXYYMK-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)C1COCCC1

Computed Properties

• Exact Mass: 245.01637g/mol
• Monoisotopic Mass: 245.01637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine

Comprehensive Overview of 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine (CAS No. 1697815-67-0)

4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine (CAS No. 1697815-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazole derivative features a unique oxan-3-yl substitution, which enhances its potential as a building block for drug discovery and material science applications. The compound's molecular structure combines a pyrazole core with a tetrahydropyran (oxane) ring, offering distinct physicochemical properties that make it valuable for targeted synthesis.

In recent years, the demand for heterocyclic compounds like 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its role as a pharmacophore for designing kinase inhibitors and antimicrobial agents. The bromine atom at the 4-position provides an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern drug development pipelines.

The compound's CAS No. 1697815-67-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and fragment-based drug design. Its oxan-3-yl group contributes to improved solubility and bioavailability compared to simpler pyrazole analogs, addressing a key challenge in lead optimization. This attribute aligns with current trends in AI-driven molecular property prediction, where researchers leverage machine learning to identify compounds with optimal ADME (Absorption, Distribution, Metabolism, Excretion) profiles.

From a synthetic perspective, 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine exemplifies the growing importance of scaffold diversification in combinatorial chemistry. Its structure allows for the creation of libraries of analogs targeting G-protein-coupled receptors (GPCRs) or enzymes implicated in inflammatory diseases. The compound's amine functionality at the 3-position further enables conjugation with carboxylic acids or sulfonyl chlorides, expanding its utility in peptide mimetics and prodrug development.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional halogenated compounds, 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine exhibits favorable green chemistry metrics, with potential for sustainable synthesis routes using catalytic bromination or flow chemistry techniques. This aligns with the pharmaceutical industry's shift toward eco-friendly manufacturing, a topic frequently queried in scientific forums and patent literature.

Analytical characterization of CAS No. 1697815-67-0 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for quality control in contract research organizations (CROs). The compound's stability under various pH conditions makes it suitable for formulation studies, particularly in oral solid dosage forms—a hot topic in drug delivery optimization discussions.

In summary, 4-Bromo-1-(oxan-3-yl)-1H-pyrazol-3-amine represents a compelling case study in contemporary organic chemistry, bridging fundamental research and applied science. Its structural features address multiple drug discovery pain points, from target engagement to metabolic stability, while its synthetic accessibility supports scalable production. As the scientific community continues to explore privileged structures for therapeutic innovation, this compound's CAS No. 1697815-67-0 will likely remain a focal point in peer-reviewed journals and patent filings.